Cas no 899760-08-8 (3-(3,4-dimethylbenzoyl)-4-(3,4-dimethylbenzenesulfonyl)quinoline)

• Product Name: 3-(3,4-dimethylbenzoyl)-4-(3,4-dimethylbenzenesulfonyl)quinoline
• CAS No: 899760-08-8
• MF: C₂₆H₂₃NO₃S
• MW: 429.530725717545
• CID: 5901265
• PubChem ID: 18559755
• Update Time: 2023-11-21

3-(3,4-dimethylbenzoyl)-4-(3,4-dimethylbenzenesulfonyl)quinoline Chemical and Physical Properties

Names and Identifiers

• Methanone, (3,4-dimethylphenyl)[4-[(3,4-dimethylphenyl)sulfonyl]-3-quinolinyl]-
• 3-(3,4-DIMETHYLBENZOYL)-4-(3,4-DIMETHYLBENZENESULFONYL)QUINOLINE
• F1608-0213
• 899760-08-8
• AKOS001860245
• (3,4-dimethylphenyl)-[4-(3,4-dimethylphenyl)sulfonylquinolin-3-yl]methanone
• (3,4-dimethylphenyl)(4-((3,4-dimethylphenyl)sulfonyl)quinolin-3-yl)methanone
• 3-(3,4-dimethylbenzoyl)-4-(3,4-dimethylbenzenesulfonyl)quinoline

• Inchi： 1S/C26H23NO3S/c1-16-9-11-20(13-18(16)3)25(28)23-15-27-24-8-6-5-7-22(24)26(23)31(29,30)21-12-10-17(2)19(4)14-21/h5-15H,1-4H3
• InChI Key： UKIDUMUENSSLAH-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(C)C(C)=C1)(C1=C(S(C2=CC=C(C)C(C)=C2)(=O)=O)C2C(N=C1)=CC=CC=2)=O

Computed Properties

• Exact Mass: 429.13986477g/mol
• Monoisotopic Mass: 429.13986477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 744
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 72.5Ų

Experimental Properties

• Density: 1.233±0.06 g/cm3(Predicted)
• Boiling Point: 671.1±55.0 °C(Predicted)
• pka: -0.74±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aroylquinolines